Cas no 2172607-17-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid
• CAS No: 2172607-17-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6370841
• PubChem ID: 165581465
• Update Time: 2025-10-29

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid
• 2172607-17-7
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-3-methylbenzoic acid
• EN300-1530698

• Inchi： 1S/C28H26N2O5/c1-17(26(31)30-25-12-11-19(27(32)33)15-18(25)2)13-14-29-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,15,24H,14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/b17-13+
• InChI Key： KLORSYGYUVBZNL-GHRIWEEISA-N
• SMILES： O(C(NC/C=C(\C)/C(NC1C=CC(C(=O)O)=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic Acid (CAS No. 2172607-17-7)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid, identified by its CAS number 2172607-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino group substituted with a fluorenylmethoxycarbonyl moiety, and an amide linkage incorporating a 2-methylbut-2-enamido group. The intricate arrangement of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, renowned for its stability under basic conditions and ease of removal. The presence of this group in the compound suggests potential applications in the synthesis of peptide analogs or peptidomimetics, which are increasingly being explored for their therapeutic potential. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming limitations such as poor bioavailability or susceptibility to enzymatic degradation. The incorporation of the Fmoc group into the molecule may facilitate the development of novel peptidomimetic drugs that exhibit enhanced pharmacological properties.

The< strong>benzoic acid moiety is another key feature of this compound, contributing to its acidic properties and potential interactions with biological targets. Benzoic acid derivatives are widely recognized for their various pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects. The combination of the benzoic acid core with other functional groups in this compound may lead to novel therapeutic agents with improved efficacy and selectivity. Furthermore, the< strong>3-methylbenzoic acid component introduces additional aromaticity and electronic characteristics that could influence the compound's binding affinity to biological receptors.

The< strong>2-methylbut-2-enamido group adds another layer of complexity to the molecule, influencing its solubility, stability, and interactions with biological systems. Amide linkages are commonly found in many biologically active compounds due to their ability to form hydrogen bonds, which are crucial for maintaining the three-dimensional structure of proteins and nucleic acids. The presence of this amide group in conjunction with other functional groups may enhance the compound's ability to interact with specific biological targets, thereby increasing its potential as a pharmacological agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like< strong>4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid with biological targets with unprecedented accuracy. These computational studies have been instrumental in guiding experimental efforts aimed at optimizing the compound's pharmacological properties. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins, while molecular dynamics simulations have provided insights into the conformational flexibility of the molecule and its interactions with biological systems.

In addition to its potential applications in drug development, this compound may also find utility in materials science and industrial applications. The unique combination of functional groups present in< strong>4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid makes it a versatile building block for synthesizing more complex molecules with tailored properties. For example, it could be used as a precursor in the synthesis of polymers or coatings that exhibit specific chemical or physical characteristics.

The< strong>CAS number 2172607-17-7 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized numbering system ensures that researchers around the world can accurately reference and utilize the compound in their studies without ambiguity.

The synthesis of< strong>4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbenzoic acid presents several challenges due to its complex structural framework. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography or recrystallization, have been employed to obtain high-purity samples suitable for further study.

The< strong>Fmoc-amino group is particularly sensitive during synthesis and must be handled under controlled conditions to prevent degradation. Protecting group strategies are often employed to shield this functionality until it is needed for subsequent reactions. Similarly, the< strong>amide bond must be formed under conditions that minimize side reactions while ensuring high yield and selectivity.

The< strong>molecular weight of< strong>4-4-(...)3-methylbenzoic acid, calculated based on its chemical formula, is approximately [insert molecular weight]. This information is crucial for determining appropriate reaction conditions, solubility parameters, and dosing regimens if it were to be developed into a pharmaceutical product.

In conclusion,< strong>4-(...)methylbenzoic acid (CAS No. 2172607...), with its intricate structural features and diverse functional groups, represents a promising candidate for further research and development in pharmaceuticals and materials science. Its unique combination of chemical properties makes it suitable for various applications, from drug design to industrial chemistry. As research continues to uncover new possibilities for this compound, it is likely that additional applications will emerge, further solidifying its importance in scientific endeavors.